Cas no 39220-74-1 (Benzenepropanoic acid,2-cyano-, methyl ester)
39220-74-1 structure
Product Name:Benzenepropanoic acid,2-cyano-, methyl ester
CAS No:39220-74-1
MF:C11H11NO2
MW:189.210542917252
CID:297566
PubChem ID:13778614
Update Time:2025-04-19
Benzenepropanoic acid,2-cyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,2-cyano-, methyl ester
- Methyl3-(o-cyanophenyl)propionate
- methyl 3-(2-cyanophenyl)propanoate
- 39220-74-1
- DTXSID10549177
- SCHEMBL12255638
-
- Inchi: 1S/C11H11NO2/c1-14-11(13)7-6-9-4-2-3-5-10(9)8-12/h2-5H,6-7H2,1H3
- InChI Key: VYWSXRWZLWTWTR-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C=CC=CC=1C#N)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.1Ų
Benzenepropanoic acid,2-cyano-, methyl ester Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
39220-74-1 (Benzenepropanoic acid,2-cyano-, methyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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